Cas no 2228804-57-5 (2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228804-57-5
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 5801663
• PubChem ID: 165657929
• Update Time: 2025-05-28

2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}ethyl)cyclopropyl]-2-hydroxyacetic acid
• 2228804-57-5
• EN300-1884922

• Inchi： 1S/C16H28N2O5/c1-15(2,3)23-14(22)18-10-8-17(9-11-18)7-6-16(4-5-16)12(19)13(20)21/h12,19H,4-11H2,1-3H3,(H,20,21)
• InChI Key： MPAIPTIONXTMCY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CCN2CCN(C(=O)OC(C)(C)C)CC2)CC1

Computed Properties

• Exact Mass: 328.19982200g/mol
• Monoisotopic Mass: 328.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 90.3Ų

Additional information on 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid

Comprehensive Overview of 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228804-57-5)

The compound 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228804-57-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a cyclopropyl ring and a hydroxyacetic acid moiety, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions related to this compound is: "What is the role of 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid in drug development?" The answer lies in its versatile scaffold, which allows for modifications to enhance binding affinity and pharmacokinetic properties. The tert-butoxy carbonyl (Boc) protecting group in its structure is a key feature, enabling selective deprotection during synthetic routes. This makes it invaluable for constructing complex molecules with high precision.

In recent years, the demand for piperazine-derived compounds has surged due to their widespread use in designing kinase inhibitors and GPCR modulators. The 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid aligns perfectly with this trend, as its piperazine core offers a robust platform for further functionalization. Additionally, the hydroxyacetic acid segment introduces polarity, which is crucial for improving solubility and bioavailability—a hot topic in modern drug design.

Another frequently asked question is: "How is CAS No. 2228804-57-5 synthesized?" The synthesis typically involves multi-step organic reactions, starting with the introduction of the cyclopropyl ring followed by sequential coupling with piperazine and Boc-protected intermediates. Advanced techniques like microwave-assisted synthesis and flow chemistry are often employed to optimize yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

The compound's relevance extends beyond drug discovery. For instance, its structural motifs are being explored in materials science for developing novel polymers with tailored properties. The hydroxyacetic acid group, in particular, is a cornerstone in biodegradable materials, aligning with the global push toward eco-friendly alternatives. This dual applicability in pharmaceuticals and materials science underscores the compound's versatility and future potential.

From an analytical perspective, 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid is characterized using techniques such as NMR, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are critical for regulatory compliance and reproducibility in research. The compound's CAS No. 2228804-57-5 serves as a unique identifier, facilitating seamless tracking in global chemical databases.

In conclusion, 2-1-(2-{4-(tert-butoxy)carbonylpiperazin-1-yl}ethyl)cyclopropyl-2-hydroxyacetic acid represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with its alignment with current research trends, make it a compound of enduring interest. Whether in drug development or advanced materials, its impact is poised to grow, driven by ongoing scientific advancements and the ever-evolving needs of the industry.